2-cyano-3-(4-methyl-1,3-thiazol-5-yl)-N-(1-phenylethyl)prop-2-enamide

• IUPAC Name: 2-cyano-3-(4-methyl-1,3-thiazol-5-yl)-N-(1-phenylethyl)prop-2-enamide
• InChI: InChI=1S/C16H15N3OS/c1-11(13-6-4-3-5-7-13)19-16(20)14(9-17)8-15-12(2)18-10-21-15/h3-8,10-11H,1-2H3,(H,19,20)
• InChI Key: BDZNBVPKDJCSRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=N1)C=C(C#N)C(=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol

Description

2-cyano-3-(4-methyl-1,3-thiazol-5-yl)-N-(1-phenylethyl)prop-2-enamide, also known as compound 1, is a small molecule that has been of interest to the scientific community due to its potential applications in drug development. This compound has been shown to have various biological activities, including anti-inflammatory and antitumor effects.

Scientific Research Applications

Synthesis and Chemical Properties

• An efficient route for synthesizing thiazoles, including those similar to the compound , involves chemoselective thionation-cyclization of functionalized enamides mediated by Lawesson's reagent. This method introduces diverse functionalities like ester, carboxamide, or peptide in the thiazole product (Kumar, Parameshwarappa, & Ila, 2013).
• The compound has been used as a precursor in the synthesis of indole-based dynamin GTPase inhibitors, showcasing its potential in biological and pharmacological research (Gordon et al., 2013).

Applications in Material Science and Chemistry

• Cyanoselenoacetamide, related to the compound, is used in heterocyclizations to produce thiazoles and other derivatives, highlighting its utility in creating complex organic structures (Dyachenko & Vovk, 2013).
• The compound forms a part of the chemical structure of certain novel herbicides, showing its relevance in agricultural chemistry (Wang, Li, Li, & Huang, 2004).
• It's involved in the synthesis of pyrimido[2,1-b]benzothiazole derivatives, useful in the development of new chemical entities with potential applications (Baheti, Kapratwar, & Kuberkar, 2002).

Biological and Pharmaceutical Research

• The compound's derivatives have shown promise as inhibitors of mitochondrial dihydroorotate dehydrogenase, an enzyme important in pyrimidine synthesis, indicating potential in drug discovery (Knecht & Löffler, 1998).
• It has also been involved in the development of Bruton's tyrosine kinase inhibitors, which are significant in cancer therapy and immunology (Ghosh, Jennissen, Zheng, & Uckun, 2000).

Polymer and Material Science

• The compound and its derivatives are used in the synthesis of aromatic polyamides and polyimides containing pendent pyrazole rings, important in the development of new materials with specific properties (Kim, Lee, Lee, Kim, & Chung, 2016).